6,6-Diethoxy-hex-4-yn-3-one

• Molecular Formula: C10H16O3
• Molecular Weight: 184.23 g/mol
• IUPAC Name: 6,6-diethoxyhex-4-yn-3-one
• InChI: InChI=1S/C10H16O3/c1-4-9(11)7-8-10(12-5-2)13-6-3/h10H,4-6H2,1-3H3
• InChI Key: VMBBWDSWLMNZHY-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C#CC(OCC)OCC

Description

6,6-Diethoxy-hex-4-yn-3-one is a useful research compound. Its molecular formula is C10H16O3 and its molecular weight is 184.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6,6-Diethoxy-hex-4-yn-3-ol (4.30 g, 23.1 mmol) was dissolved in dichloromethane (200 ml) and treated with activated MnO2 (50 g) at rt for 15 h. The reaction mixture was filtered through a plug of celite and Na2SO4. The filtrated was concentrated under reduced pressure and purified by flash chromatography with 0-20% EtOAc in hexane to afford the desired product (1.46 g, 34% yield).